Cas no 1489465-74-8 (2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol)

• Product Name: 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol
• CAS No: 1489465-74-8
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 5209766
• PubChem ID: 65722243
• Update Time: 2025-06-08

2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(4-methyl-5-thiazolyl)methyl]amino]-
• 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol

• Inchi： 1S/C8H14N2O2S/c1-6-8(13-5-10-6)2-9-7(3-11)4-12/h5,7,9,11-12H,2-4H2,1H3
• InChI Key： XYWMVYPTJHKWMT-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1SC=NC=1C)CO

Additional information on 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol

Introduction to 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol (CAS No. 1489465-74-8)

2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a thiazole core and a propane-1,3-diol moiety, positions it as a versatile intermediate in the development of novel bioactive molecules. The compound's unique pharmacophoric features have garnered attention from researchers exploring its potential applications in drug discovery and therapeutic intervention.

The chemical identity of this compound is unequivocally defined by its CAS number, 1489465-74-8, which distinguishes it within the vast repository of chemical substances. The presence of a 4-methyl-1,3-thiazol-5-yl substituent appended to an amine group linked to a propane-1,3-diol backbone introduces a rich scaffold for structural diversity and functionalization. Such structural motifs are frequently employed in medicinal chemistry to modulate biological activity and optimize pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds derived from thiazole, owing to their broad spectrum of biological activities. The 4-methyl-1,3-thiazol-5-yl moiety in this compound not only contributes to its structural complexity but also imparts potential interactions with biological targets. This has spurred investigations into its derivatives as candidates for therapeutic agents targeting various diseases.

The propane-1,3-diol component of the molecule provides a flexible polyhydroxylic backbone that can enhance solubility and metabolic stability. This feature is particularly valuable in pharmaceutical design, where physicochemical properties often dictate drug efficacy and safety. The combination of these structural elements makes 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with biological targets with greater accuracy. Studies suggest that the thiazole ring and the amine substituent may interact with specific residues in protein binding pockets, modulating enzyme activity or receptor signaling. These insights have guided synthetic efforts toward optimizing the compound's pharmacological profile.

The synthesis of 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol presents an intriguing challenge due to the complexity of its molecular framework. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired structure with high precision. These approaches not only enhance yield but also allow for the introduction of functional groups tailored to specific biological applications.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory pathways and metabolic disorders. The polyhydroxylic nature of the propane-1,3-diol moiety is thought to contribute to its ability to interact with biological targets while maintaining favorable pharmacokinetic properties.

The potential therapeutic applications of 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol are being actively explored across multiple disease areas. Researchers are investigating its efficacy in models of inflammation, where modulation of key signaling pathways could lead to novel treatments for chronic diseases. Additionally, its structural features make it a candidate for addressing metabolic disorders by interacting with enzymes involved in glucose and lipid metabolism.

As our understanding of biological systems continues to evolve, so too does our capacity to design molecules that interact selectively with disease-relevant targets. The unique combination of structural elements in 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol positions it as a cornerstone compound in this endeavor. Future research will likely focus on expanding its chemical space through derivatization and exploring new synthetic routes to enhance accessibility.

The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms is accelerating the pace at which novel bioactive compounds like this one are identified and optimized. By leveraging these tools alongside traditional experimental approaches, researchers can rapidly assess the potential of compounds like 2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propane-1,3-diol and bring them closer to clinical application.

In conclusion,2-{(4-methyl-1,3-thiazol -5 -yl)methylamino}propane - 1 , 3 - diol (CAS No. 1489465 - 74 - 8) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of pharmacophoric features makes it a valuable scaffold for medicinal chemistry innovation. As research progresses，this compound holds promise for addressing unmet medical needs across various disease domains。